Cas no 52175-03-8 (3-(acetylamino)phenyl hydrogen sulfate)

3-(acetylamino)phenyl hydrogen sulfate structure
52175-03-8 structure
Product Name:3-(acetylamino)phenyl hydrogen sulfate
CAS No:52175-03-8
MF:C8H9NO5S
MW:231.225761175156
CID:1576345
PubChem ID:3045391
Update Time:2025-04-21

3-(acetylamino)phenyl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

    • 3-(acetylamino)phenyl hydrogen sulfate
    • (3-acetamidophenyl) hydrogen sulfate
    • N-(3-(Sulfooxy)phenyl)acetamide
    • DTXSID00200205
    • 52175-03-8
    • Acetamide, N-(3-(sulfooxy)phenyl)-
    • Inchi: 1S/C8H9NO5S/c1-6(10)9-7-3-2-4-8(5-7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
    • InChI Key: MFHWPGOFQLPEHH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1=CC=CC(=C1)NC(C)=O

Computed Properties

  • Exact Mass: 231.02017
  • Monoisotopic Mass: 231.02014356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 92.7
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